Cas no 40067-48-9 ( )

• Product name: &nbsp
• CAS No: 40067-48-9
• MF: C₁₁H₁₄N₄S
• MW: 234.32066
• CID: 925240
• PubChem ID: 3259100

  Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-7H-purine-6-thione
• 1-cyclohexyl-1,7(9)-dihydro-purine-6-thione
• AC1MMD37
• NSC409666
• DTXSID50390741
• NSC-409666
• 40067-48-9
•  

• Inchi： InChI=1S/C11H14N4S/c16-11-9-10(13-6-12-9)14-7-15(11)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,12,13)
• InChI Key： ITRRXMSRWVUVGK-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)N2C=NC3=C(C2=S)NC=N3

Computed Properties

• Exact Mass: 234.09412
• Monoisotopic Mass: 234.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 44.28
• LogP: 2.99410